Cas no 1448050-14-3 (N-(furan-2-yl)methyl-1-methyl-N-2-(thiophen-2-yl)ethyl-1H-imidazole-4-sulfonamide)

N-(furan-2-yl)methyl-1-methyl-N-2-(thiophen-2-yl)ethyl-1H-imidazole-4-sulfonamide is a heterocyclic sulfonamide derivative featuring fused furan, thiophene, and imidazole moieties. This compound exhibits potential as a versatile intermediate in medicinal chemistry, particularly in the development of targeted therapeutics due to its unique structural framework. The presence of sulfur and nitrogen heterocycles enhances its binding affinity to biological targets, while the sulfonamide group offers opportunities for further functionalization. Its well-defined molecular architecture makes it suitable for structure-activity relationship studies, particularly in enzyme inhibition or receptor modulation applications. The compound's stability and synthetic accessibility further support its utility in pharmaceutical research and drug discovery pipelines.
N-(furan-2-yl)methyl-1-methyl-N-2-(thiophen-2-yl)ethyl-1H-imidazole-4-sulfonamide structure
1448050-14-3 structure
Product Name:N-(furan-2-yl)methyl-1-methyl-N-2-(thiophen-2-yl)ethyl-1H-imidazole-4-sulfonamide
CAS No:1448050-14-3
MF:C15H17N3O3S2
MW:351.443780660629
CID:6007621
PubChem ID:71806188
Update Time:2025-10-30

N-(furan-2-yl)methyl-1-methyl-N-2-(thiophen-2-yl)ethyl-1H-imidazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(furan-2-yl)methyl-1-methyl-N-2-(thiophen-2-yl)ethyl-1H-imidazole-4-sulfonamide
    • N-(furan-2-ylmethyl)-1-methyl-N-(2-thiophen-2-ylethyl)imidazole-4-sulfonamide
    • AKOS024558932
    • 1448050-14-3
    • N-(furan-2-ylmethyl)-1-methyl-N-(2-(thiophen-2-yl)ethyl)-1H-imidazole-4-sulfonamide
    • N-[(furan-2-yl)methyl]-1-methyl-N-[2-(thiophen-2-yl)ethyl]-1H-imidazole-4-sulfonamide
    • F6436-0335
    • Inchi: 1S/C15H17N3O3S2/c1-17-11-15(16-12-17)23(19,20)18(10-13-4-2-8-21-13)7-6-14-5-3-9-22-14/h2-5,8-9,11-12H,6-7,10H2,1H3
    • InChI Key: GMONYMGLEFPUMI-UHFFFAOYSA-N
    • SMILES: C1N(C)C=C(S(N(CC2=CC=CO2)CCC2SC=CC=2)(=O)=O)N=1

Computed Properties

  • Exact Mass: 351.07113376g/mol
  • Monoisotopic Mass: 351.07113376g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 105Ų

N-(furan-2-yl)methyl-1-methyl-N-2-(thiophen-2-yl)ethyl-1H-imidazole-4-sulfonamide Pricemore >>

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Additional information on N-(furan-2-yl)methyl-1-methyl-N-2-(thiophen-2-yl)ethyl-1H-imidazole-4-sulfonamide

Comprehensive Overview of N-(furan-2-yl)methyl-1-methyl-N-2-(thiophen-2-yl)ethyl-1H-imidazole-4-sulfonamide (CAS No. 1448050-14-3)

The compound N-(furan-2-yl)methyl-1-methyl-N-2-(thiophen-2-yl)ethyl-1H-imidazole-4-sulfonamide (CAS No. 1448050-14-3) is a sulfonamide derivative with a unique heterocyclic structure, combining furan, thiophene, and imidazole moieties. This molecular architecture makes it a subject of significant interest in pharmaceutical and agrochemical research. The presence of furan and thiophene rings, known for their electron-rich properties, enhances its potential as a bioactive molecule. Researchers are particularly intrigued by its sulfonamide group, a common pharmacophore in drugs targeting enzymes like carbonic anhydrase and cyclooxygenase.

In recent years, the demand for heterocyclic compounds has surged due to their versatility in drug discovery. The compound’s imidazole core, a five-membered ring with two nitrogen atoms, is frequently found in antifungal and antibacterial agents. This has led to increased searches for "imidazole derivatives in medicine" and "sulfonamide-based therapeutics," reflecting its relevance in modern pharmacology. Additionally, its thiophene moiety is often associated with materials science, sparking interest in "thiophene applications in organic electronics."

The synthesis of N-(furan-2-yl)methyl-1-methyl-N-2-(thiophen-2-yl)ethyl-1H-imidazole-4-sulfonamide involves multi-step organic reactions, including sulfonylation and N-alkylation. Its CAS No. 1448050-14-3 serves as a unique identifier in chemical databases, aiding researchers in tracking its properties and applications. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to confirm its purity and structural integrity. These methods align with the growing trend of "advanced analytical chemistry in compound characterization," a hot topic in scientific forums.

From a therapeutic perspective, this compound’s sulfonamide group suggests potential inhibitory effects on bacterial dihydropteroate synthase, a target for antibiotics. However, its exact biological activity remains under investigation, with studies focusing on its "structure-activity relationship (SAR)." The integration of furan and thiophene rings may also contribute to its metabolic stability, a critical factor in drug design. This aligns with frequent searches for "improving drug bioavailability" and "metabolically stable compounds."

Beyond medicine, CAS No. 1448050-14-3 has potential applications in agrochemicals. The imidazole and thiophene units are known to exhibit pesticidal and herbicidal activities, making it a candidate for "green chemistry in agriculture." Its environmental impact is another area of interest, with researchers exploring its degradation pathways and ecotoxicity. This resonates with the rising popularity of "eco-friendly chemical solutions" and "sustainable agrochemicals."

In summary, N-(furan-2-yl)methyl-1-methyl-N-2-(thiophen-2-yl)ethyl-1H-imidazole-4-sulfonamide represents a multifaceted compound with promising applications in pharmaceuticals and agrochemicals. Its structural complexity and functional groups make it a valuable subject for ongoing research, addressing contemporary challenges in drug development and sustainable chemistry. As scientific inquiries continue to evolve, this compound is poised to remain a focal point in the exploration of heterocyclic sulfonamides and their diverse functionalities.

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